Cas no 414868-82-9 (4-bromo-2-methyl-3-nitroaniline)

4-Bromo-2-methyl-3-nitroaniline is a halogenated nitroaniline derivative with the molecular formula C₇H₇BrN₂O₂. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and agrochemicals. Its bromo and nitro functional groups enhance reactivity, enabling selective substitution or reduction reactions. The methyl group contributes to steric and electronic effects, influencing regioselectivity in further transformations. The compound exhibits moderate stability under standard conditions, making it suitable for controlled synthetic applications. Its well-defined structure and purity are critical for reproducibility in research and industrial processes. Proper handling is advised due to potential sensitivity to light and heat.

4-bromo-2-methyl-3-nitroaniline structure

414868-82-9 structure

Product Name:4-bromo-2-methyl-3-nitroaniline

CAS No:414868-82-9

MF:C₇H₇BrN₂O₂

MW:231.046680688858

CID:1011614

PubChem ID:22712339

Update Time:2025-06-06

4-bromo-2-methyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

- 4-bromo-2-methyl-3-nitroaniline
- SCHEMBL6786414
- DTXSID60627691
- NPLDFXDXQWVDGE-UHFFFAOYSA-N
- 414868-82-9
- MDL： MFCD11846013
- Inchi： 1S/C7H7BrN2O2/c1-4-6(9)3-2-5(8)7(4)10(11)12/h2-3H,9H2,1H3
- InChI Key： NPLDFXDXQWVDGE-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(C)=C1[N+](=O)[O-])N

Computed Properties

Exact Mass: 229.96909g/mol
Monoisotopic Mass: 229.96909g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 71.8Å²

4-bromo-2-methyl-3-nitroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	037670-250mg	4-Bromo-2-methyl-3-nitroaniline	414868-82-9		250mg	￡31.00	2022-03-01
Fluorochem	037670-1g	4-Bromo-2-methyl-3-nitroaniline	414868-82-9		1g	￡59.00	2022-03-01
Fluorochem	037670-5g	4-Bromo-2-methyl-3-nitroaniline	414868-82-9		5g	￡186.00	2022-03-01
Alichem	A010011788-1g	4-Bromo-2-methyl-3-nitroaniline	414868-82-9	97%	1g	$1534.70	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645948-250mg	4-Bromo-2-methyl-3-nitroaniline	414868-82-9	98%	250mg	￥450.00	2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645948-1g	4-Bromo-2-methyl-3-nitroaniline	414868-82-9	98%	1g	￥891.00	2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645948-5g	4-Bromo-2-methyl-3-nitroaniline	414868-82-9	98%	5g	￥2856.00	2024-05-14
A2B Chem LLC	AF85757-250mg	4-Bromo-2-methyl-3-nitroaniline	414868-82-9	99%	250mg	$132.00	2024-04-20
A2B Chem LLC	AF85757-1g	4-Bromo-2-methyl-3-nitroaniline	414868-82-9	99%	1g	$163.00	2024-04-20
A2B Chem LLC	AF85757-5g	4-Bromo-2-methyl-3-nitroaniline	414868-82-9	99%	5g	$348.00	2024-04-20